4-Nitrophenylacetonitrile
4-Nitrophenylacetonitrile
4-Nitrophenylacetonitrile is used as a radical inhibitor in the polymerization of vinyl acetate. Toxic compound to tetrahymena pyriformis.
Brand Name:
Vulcanchem
CAS No.:
555-21-5
VCID:
VC21106755
InChI:
InChI=1S/C8H6N2O2/c9-6-5-7-1-3-8(4-2-7)10(11)12/h1-4H,5H2
SMILES:
C1=CC(=CC=C1CC#N)[N+](=O)[O-]
Molecular Formula:
C8H6N2O2
Molecular Weight:
162.15 g/mol
4-Nitrophenylacetonitrile
CAS No.: 555-21-5
Cat. No.: VC21106755
Molecular Formula: C8H6N2O2
Molecular Weight: 162.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Nitrophenylacetonitrile is used as a radical inhibitor in the polymerization of vinyl acetate. Toxic compound to tetrahymena pyriformis. |
|---|---|
| CAS No. | 555-21-5 |
| Molecular Formula | C8H6N2O2 |
| Molecular Weight | 162.15 g/mol |
| IUPAC Name | 2-(4-nitrophenyl)acetonitrile |
| Standard InChI | InChI=1S/C8H6N2O2/c9-6-5-7-1-3-8(4-2-7)10(11)12/h1-4H,5H2 |
| Standard InChI Key | PXNJGLAVKOXITN-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CC#N)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC=C1CC#N)[N+](=O)[O-] |
| Melting Point | 117.0 °C |
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